Cas no 1805336-92-8 (2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine
• CAS No: 1805336-92-8
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4860289
• Update Time: 2025-06-07

2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-5-4(8)3(12(13)14)1-2(11-5)6(9)10/h1,6H
• InChI Key： XNIPSLNVEMEDHM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine

Professional Introduction to 2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine (CAS No. 1805336-92-8)

2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805336-92-8, is characterized by its unique structural features, which include a bromine substituent at the 2-position, a difluoromethyl group at the 6-position, a fluorine atom at the 3-position, and a nitro group at the 4-position of the pyridine ring. These structural elements contribute to its distinct chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.

The significance of 2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine lies in its potential applications in drug discovery and development. Pyridine derivatives are widely recognized for their role in pharmaceuticals due to their ability to serve as pharmacophores in numerous therapeutic agents. The presence of halogen atoms, particularly bromine and fluorine, enhances the reactivity and functionalization possibilities of this compound, making it an attractive building block for medicinal chemists.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated and difluoromethyl groups. These functional groups are known to improve metabolic stability, binding affinity, and overall pharmacological activity of drug candidates. The nitro group in 2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine further contributes to its versatility, as it can be reduced to an amine or used in various coupling reactions to introduce additional molecular complexity.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing drug-like properties through structural modifications. The compound 2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine exemplifies this trend by combining multiple functional groups that are known to enhance drug efficacy and reduce off-target effects. Studies have demonstrated that pyridine-based scaffolds can be effectively modified to produce compounds with improved pharmacokinetic profiles.

The bromine substituent at the 2-position of the pyridine ring provides a handle for further chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are commonly employed in the synthesis of complex organic molecules. This reactivity allows for the introduction of aryl or heteroaryl groups, expanding the structural diversity of potential drug candidates derived from 2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine.

The difluoromethyl group at the 6-position is another key feature that contributes to the compound's appeal in drug discovery. Difluoromethyl groups are known to enhance lipophilicity and metabolic stability, making them valuable in the design of orally active drugs. Additionally, they can influence electronic properties and binding interactions with biological targets, potentially leading to improved therapeutic outcomes.

Research published in recent journals has explored the use of fluorinated pyridines in the development of antiviral and anticancer agents. For instance, studies have shown that compounds incorporating fluorinated pyridine moieties exhibit enhanced binding affinity to viral proteases and kinases, making them promising candidates for antiviral therapies. Similarly, in oncology research, fluorinated pyridines have been identified as key structural elements in kinase inhibitors that target cancer-specific pathways.

The fluorine atom at the 3-position adds another layer of complexity to 2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine, influencing both its electronic properties and potential interactions with biological targets. Fluorine atoms are known to be capable of participating in various non-covalent interactions, such as hydrogen bonding and π-stacking, which can modulate drug-receptor binding affinity.

The nitro group at the 4-position is a versatile functional group that can be further modified through reduction or diazotization reactions. These transformations can lead to amine or azide derivatives, respectively, which are valuable intermediates in synthetic chemistry. The nitro group also contributes to the electron-withdrawing nature of the molecule, which can influence its overall reactivity and pharmacological activity.

In conclusion, 2-Bromo-6-(difluoromethyl)-3-fluoro-4-nitropyridine (CAS No. 1805336-92-8) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with improved pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound, underscoring its importance in the development of next-generation therapeutics.